N,N-dimethyl-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazine-1-sulfonamide
• InChI: InChI=1S/C14H23N5O3S/c1-16(2)23(21,22)18-9-7-17(8-10-18)14(20)12-11-15-19-6-4-3-5-13(12)19/h11H,3-10H2,1-2H3
• InChI Key: QCXHVOXEQBSHPK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)C(=O)C2=C3CCCCN3N=C2
• Molecular Formula: C14H23N5O3S
• Molecular Weight: 341.43 g/mol

Description

“N,N-dimethyl-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazine-1-sulfonamide” is a chemical compound with the linear formula C9H16N4. It is related to a series of compounds that have been studied for their potential as Hepatitis B Virus (HBV) core protein allosteric modulators (CpAMs).

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the available resources. It is related to a series of THPP compounds that have been studied for their potential as HBV CpAMs. These compounds have been found to effectively inhibit a wide range of nucleoside-resistant HBV mutants.

Physical And Chemical Properties Analysis

The specific physical and chemical properties of this compound are not detailed in the available resources. Its linear formula is C9H16N4, but further analysis would be needed to determine properties such as its melting point, boiling point, density, and solubility.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with thePI3K-alpha protein , a critical component in the PI3K/AKT/mTOR pathway, which plays a significant role in cell proliferation and survival.

Mode of Action

It’s known that inhibitors of the pi3k-alpha protein, like this compound, bind to the atp-binding site of the protein, preventing its normal function and leading to a decrease in cell proliferation .

Biochemical Pathways

The compound likely affects the PI3K/AKT/mTOR pathway . This pathway is crucial for many cellular processes, including cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking. Disruption of this pathway can lead to changes in these processes, potentially leading to cell death or reduced cell proliferation.

Result of Action

The result of the compound’s action would likely be a decrease in cell proliferation and potentially cell death, given its probable interaction with the PI3K-alpha protein and the role of this protein in cell survival and proliferation .